5-Methyl-alpha-n-propyl-furfuryl alcohol
Description
5-Methyl-alpha-n-propyl-furfuryl alcohol is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Industrial Applications
1.1. Solvent and Intermediate in Chemical Reactions
5-Methyl-alpha-n-propyl-furfuryl alcohol serves as a solvent in various chemical reactions, particularly in the production of plastics and resins. Its ability to dissolve a wide range of organic compounds makes it valuable in formulating coatings and adhesives. Additionally, it acts as an intermediate in synthesizing other chemical compounds, contributing to the development of new materials.
1.2. Flavoring Agent
This compound is recognized for its flavoring properties, being used in food and beverage industries. It is listed as a food additive under FEMA number 4544, where it enhances the sensory attributes of products such as baked goods and beverages .
Biological Applications
2.1. Antimicrobial Activity
Recent studies have highlighted the antimicrobial properties of this compound. Research indicates that derivatives of furfuryl alcohol exhibit significant antibacterial activity against various Gram-positive and Gram-negative bacteria . For instance, specific derivatives have shown potency against resistant strains, suggesting potential for developing new antimicrobial agents.
2.2. Cytotoxicity Studies
The compound has also been investigated for its cytotoxic effects on cancer cell lines. In vitro studies have demonstrated that certain derivatives possess cytotoxic activity against HeLa and HepG2 cancer cells, indicating potential applications in cancer therapeutics .
Environmental Applications
3.1. Biodegradable Plastics
Due to its renewable nature derived from biomass, this compound is being explored as a precursor for biodegradable plastics. Its incorporation into polymer matrices can enhance the sustainability profile of plastic products while maintaining desirable mechanical properties .
3.2. Corrosion Inhibition
Furfuryl alcohols are known to serve as corrosion inhibitors in various industrial applications, particularly in fiber-reinforced plastics and cements . The presence of this compound can enhance the durability of materials exposed to harsh environments.
Data Table: Summary of Applications
Case Studies
Case Study 1: Antimicrobial Efficacy
A study published in Molecules demonstrated that derivatives of this compound exhibited significant antibacterial activity against multidrug-resistant strains of bacteria, with minimum inhibitory concentrations (MICs) ranging from 2-4 µg/mL . This finding underscores the potential for developing new antimicrobial agents based on this compound.
Case Study 2: Biodegradable Plastics Development
Research conducted on incorporating this compound into polymer matrices revealed enhanced mechanical properties while maintaining biodegradability . This study supports the transition towards more sustainable materials in packaging and consumer products.
Properties
Molecular Formula |
C9H14O2 |
|---|---|
Molecular Weight |
154.21 g/mol |
IUPAC Name |
1-(5-methylfuran-2-yl)butan-1-ol |
InChI |
InChI=1S/C9H14O2/c1-3-4-8(10)9-6-5-7(2)11-9/h5-6,8,10H,3-4H2,1-2H3 |
InChI Key |
HORZEVJSEFJTLH-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(C1=CC=C(O1)C)O |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
